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Compound of Interest

Compound Name:
6,6-Dimethyl-1-(propan-2-

yl)piperazin-2-one

CAS No.: 400756-19-6

Cat. No.: B1489443

Get Quote

Ticket System: OPEN | Priority: HIGH | Agent: Senior Application Scientist

User Guide Overview
Welcome to the Piperazin-2-one Optimization Hub. This scaffold is a "privileged structure" in

medicinal chemistry, widely used to constrain peptide backbones (mimicking

-turns) and improve proteolytic stability. However, its rigid lactam core often introduces
significant bioavailability hurdles: high crystallinity (poor solubility) and P-gp efflux susceptibility.

This guide is structured as a series of "Support Tickets" addressing the three pillars of

bioavailability: Solubility, Permeability, and Metabolic Stability.

Module 1: Solubility & Formulation (Ticket #SOL-01)
User Issue:"My piperazin-2-one candidate precipitates in Simulated Gastric Fluid (SGF) or has

low oral exposure despite decent potency. LogP is 2.5."
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Diagnosis: The piperazin-2-one ring introduces structural rigidity. While this is good for receptor

binding, it increases lattice energy, leading to high melting points and poor aqueous solubility.

Furthermore, if you have acylated the N4 position (common in peptidomimetics), you may have

removed the only ionizable center, rendering salt formation impossible.

Troubleshooting Protocol: The Solubility Decision Matrix
Step 1: Ionization Check (The "Hidden" Amide Trap)

Concept: In piperazin-2-one, N1 is an amide (non-basic, pKa < 1). Only N4 is an amine

(basic, pKa ~8.5).

Check: Is your N4 position substituted with an electron-withdrawing group (acyl, sulfonyl)?

Yes: Your molecule is likely neutral. Salt formation will fail. Proceed to Strategy B (ASD).

No (N4 is alkyl/H): You have a basic center. Proceed to Strategy A (Salt Screen).

Strategy A: Salt Screening (For Basic N4)

Acid Selection: Screen counter-ions that break the crystal lattice.

Tier 1: Hydrochloride, Mesylate (high melting point risk, but stable).

Tier 2: Tartrate, Fumarate (bulky anions disrupt packing).

Protocol:

Dissolve free base in MeOH/EtOH.

Add acid (1.05 eq) dissolved in the same solvent.

Cool slowly (0.1°C/min) to induce precipitation.

Critical: If oiling out occurs, use an antisolvent (IPAc or MTBE).

Strategy B: Amorphous Solid Dispersion (ASD) (For Neutral Scaffolds)

Polymer Selection:
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HPMC-AS: Best for preventing recrystallization in the GI tract (parachuting effect).

PVPVA64: Good miscibility with peptidomimetics.

Protocol (Solvent Casting Scale-up):

Dissolve Drug:Polymer (ratio 1:3) in Acetone/Methanol (1:1).

Rotary evaporate at 40°C.

Vacuum dry for 24h to remove residual solvent.

DSC Validation: Ensure a single

(glass transition temperature) and NO melting endotherm.

Visual Workflow: Solubility Optimization
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Figure 1: Decision matrix for solubilizing piperazin-2-one derivatives based on N4-substitution

status.

Module 2: Permeability & Efflux (Ticket #PERM-02)
User Issue:"Solubility is fine, but Caco-2 recovery is low. The compound seems to stay in the

gut."

Diagnosis: Piperazin-2-ones are often designed as peptidomimetics. Unfortunately, they

frequently mimic the substrates of P-glycoprotein (P-gp), leading to active efflux back into the

gut lumen.

Key Indicator: A Caco-2 Efflux Ratio (

) > 2.0.

Troubleshooting Protocol: Efflux Diagnosis & Mitigation
Step 1: The Verapamil Blockade Test Run your Caco-2 assay with and without Verapamil (a P-

gp inhibitor).

Result: If permeability increases significantly (+Verapamil), your drug is a P-gp substrate.

Step 2: Structural Modification (Medicinal Chemistry)

N-Alkylation: Cap exposed Hydrogen Bond Donors (HBD). The N4-H is a prime HBD.

Alkylating it (Methyl/Ethyl) often reduces P-gp recognition.

Backbone Modification: If N1 is the lactam, ensure the substituent at C3 (the chiral center) is

not overly lipophilic, as high lipophilicity + HBDs = P-gp food.

Step 3: Formulation Approach (Bioenhancers) If structural changes kill potency, use excipients

that inhibit P-gp in the formulation:

Vitamin E TPGS: A surfactant that also inhibits P-gp.

Peppermint Oil / Piperine: Natural P-gp inhibitors (co-formulation).

Module 3: Metabolic Stability (Ticket #MET-03)
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User Issue:"Microsomal stability is poor (

min). Where is the molecule breaking?"

Diagnosis: The piperazin-2-one ring itself is robust against hydrolysis. However, the

substituents are vulnerable.

N-Dealkylation: If N4 has an alkyl group, CYP450s will attack the

-carbon next to the nitrogen.

Aromatic Hydroxylation: If you have phenyl rings attached to N1 or C3.

Troubleshooting Protocol: Metabolic Soft-Spot Analysis
Experiment: Deuterium Scanning (Kinetic Isotope Effect) Synthesize the deuterated analog

(Piperazin-2-one-d6 or specific N-alkyl-d3).

Logic: The C-D bond is stronger than the C-H bond.[1][2] If metabolism slows down with

deuterium, you have identified the soft spot.

Data Summary: Common Metabolic Fixes

Metabolic Liability Structural Fix Mechanism

N4-Dealkylation
Replace N-Methyl with N-

Cyclopropyl or N-Trifluoroethyl

Steric hindrance & electron

withdrawal reduce CYP

oxidation potential.

Benzylic Oxidation Fluorinate the benzylic carbon
Blocks H-abstraction by

CYP450.

Ring Oxidation
Introduce gem-dimethyl at C5

or C6

Steric bulk prevents enzyme

approach to the ring.

Visual Workflow: Metabolic Stabilization
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Figure 2: Workflow for identifying and blocking metabolic soft spots in piperazin-2-one

scaffolds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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